Cas no 1824510-13-5 (3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid)

• Product Name: 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid
• CAS No: 1824510-13-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6349341
• PubChem ID: 117450051
• Update Time: 2025-05-20

3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid
• 1824510-13-5
• EN300-1878336
• 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-10-6-4-5-9(7-10)11(15)8-12(17)18/h4-7,11H,8,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： BYZLBAXEDFOTKK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(CC(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid

Comprehensive Overview of 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid (CAS No. 1824510-13-5)

3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid (CAS No. 1824510-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique molecular structure combining an amino acid backbone with a tert-butoxycarbonyl (Boc)-protected amine group. Its versatility makes it a valuable intermediate in peptide synthesis, drug discovery, and targeted therapeutic development. Researchers are particularly interested in its role as a building block for complex molecules due to its reactive sites and protective group compatibility.

The compound's chemical structure includes a propanoic acid moiety linked to a phenyl ring, which is further substituted with a Boc-protected amino group. This design enhances its stability during synthetic processes while allowing selective deprotection when needed. The CAS No. 1824510-13-5 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Recent studies highlight its potential in cancer research, where modified amino acids are explored for their ability to inhibit specific enzymatic pathways. This aligns with the growing demand for precision medicine and personalized therapeutics, topics frequently searched in academic and industry circles.

In the context of green chemistry, 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid is also evaluated for its environmental footprint. Innovations in sustainable synthesis methods, such as catalytic reactions and solvent-free techniques, are being applied to its production. This addresses the rising user interest in eco-friendly chemical processes, a hot topic in both scientific literature and public discourse. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in bioconjugation and proteomics, fields that dominate current life science trends.

The compound's physicochemical properties, including solubility, melting point, and stability under various pH conditions, are well-documented to facilitate laboratory applications. Its logP value and hydrogen bonding capacity are frequently analyzed to predict bioavailability, a key consideration in drug design. These metrics are often queried in cheminformatics platforms, reflecting the integration of computational tools in modern chemistry. Furthermore, the Boc group in its structure allows for orthogonal protection strategies, a feature highly valued in multistep organic synthesis.

From a commercial perspective, CAS No. 1824510-13-5 is supplied by leading fine chemical manufacturers with stringent quality controls. Certificates of analysis (CoA) typically include data on purity (HPLC/NMR), residual solvents, and heavy metal content, meeting Good Manufacturing Practice (GMP) standards. This transparency caters to the increasing user focus on supply chain reliability and material traceability, especially in light of recent disruptions in global chemical logistics.

Future research directions for 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid may explore its utility in biodegradable polymers or enzyme mimetics, areas gaining traction due to their relevance in circular economy initiatives. Collaborative efforts between academia and industry are likely to expand its applications, driven by advancements in high-throughput screening and machine learning-assisted molecular design. Such interdisciplinary approaches resonate with today's search trends, where terms like "AI in drug discovery" and "smart materials" frequently appear.

In summary, 3-Amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid (CAS No. 1824510-13-5) exemplifies the intersection of traditional organic chemistry with cutting-edge scientific demands. Its multifaceted roles—from peptide engineering to sustainable chemistry—underscore its importance in contemporary research. As inquiries into structure-activity relationships (SAR) and green synthesis continue to rise, this compound remains a focal point for innovation and practical solutions.